2-Amino-5-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid

Specification

• CAS No.: 1258631-92-3
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol
• IUPAC Name: 2-amino-5-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C14H14N2O4/c1-19-9-3-4-10(12(6-9)20-2)8-5-11(14(17)18)13(15)16-7-8/h3-7H,1-2H3,(H2,15,16)(H,17,18)
• Standard InChI Key: CFQZJYZIJLQIHB-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(N=C2)N)C(=O)O)OC

Introduction

2-Amino-5-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid is a synthetic organic compound with a molecular formula of C14H14N2O4 and a molecular weight of 274.272 g/mol. This compound belongs to the pyridine class, which is a group of heterocyclic aromatic compounds. The presence of an amino group and a carboxylic acid group attached to the pyridine ring, along with a 2,4-dimethoxyphenyl substituent, suggests potential biological activity and chemical versatility.

Synthesis and Preparation

The synthesis of 2-amino-5-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid typically involves multi-step reactions that require careful control of conditions to ensure high purity and yield. Common methods may include the use of palladium-catalyzed cross-coupling reactions or other organic synthesis techniques to introduce the necessary functional groups.

Biological Activity and Potential Applications

While specific biological activity data for 2-amino-5-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid is limited, compounds with similar structures have shown potential in various therapeutic areas. For example, pyridine derivatives are known for their roles in drug development, including antiviral, anticancer, and anti-inflammatory applications.

Research Findings and Future Directions

Given the lack of detailed research findings specific to 2-amino-5-(2,4-dimethoxyphenyl)pyridine-3-carboxylic acid, further studies are needed to explore its biological activity and potential applications. This could involve in vitro and in vivo testing to assess its efficacy and safety profile.